Cas no 5969-94-8 (Ethyl 3-diethoxyphosphinothioylsulfanylpropanoate)
5969-94-8 structure
Product Name:Ethyl 3-diethoxyphosphinothioylsulfanylpropanoate
CAS No:5969-94-8
MF:C9H19O4PS2
MW:286.348521471024
CID:1616510
PubChem ID:201433
Update Time:2025-04-21
Ethyl 3-diethoxyphosphinothioylsulfanylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-diethoxyphosphinothioylsulfanylpropanoate
- LS-108112
- AC1L46FM
- CTK8J5177
- Phosphorodithioic acid, O,O-diethyl ester, S-ester with ethyl 3-mercaptopropionate
- FT-0655100
- BRN 1878752
- O,O-Diethyl S-carboethoxyethyl phosphorodithioate
- O,O-Diethyl-(2-ethoxycarbonyl-ethyl)-dithiophosphat
- Phosphorodithioic acid O,O-diethyl S-[2-(ethoxycarbonyl)ethyl] ester
- UNII-5LVT8D8TXX
- NS00124124
- Propanoic acid, 3-((diethoxyphosphinothioyl)thio)-, ethyl ester
- AKOS015918231
- DTXSID0058439
- 5LVT8D8TXX
- SCHEMBL5933994
- 5969-94-8
- Prothion
- Ethyl 3-diethoxyphosphinothioylsulfanylpropanoate
-
- Inchi: 1S/C9H19O4PS2/c1-4-11-9(10)7-8-16-14(15,12-5-2)13-6-3/h4-8H2,1-3H3
- InChI Key: OOMMKEMDOOWEHJ-UHFFFAOYSA-N
- SMILES: S(CCC(=O)OCC)P(OCC)(OCC)=S
Computed Properties
- Exact Mass: 286.04637
- Monoisotopic Mass: 286.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.196
- Boiling Point: 338.9°C at 760 mmHg
- Flash Point: 158.7°C
- Refractive Index: 1.506
- PSA: 44.76
- LogP: 3.62090
Ethyl 3-diethoxyphosphinothioylsulfanylpropanoate Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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